Cas no 106660-94-0 (Butanoic acid, 2-bromo-3-methyl-2-(1-methylethyl)-)

• Product Name: Butanoic acid, 2-bromo-3-methyl-2-(1-methylethyl)-
• CAS No: 106660-94-0
• MF: C₈H₁₅BrO₂
• MW: 223.107502222061
• CID: 1178539
• Update Time: 2024-08-05

Butanoic acid, 2-bromo-3-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-bromo-3-methyl-2-(1-methylethyl)-

• Inchi： 1S/C8H15BrO2/c1-5(2)8(9,6(3)4)7(10)11/h5-6H,1-4H3,(H,10,11)
• InChI Key： TTWRSBZDNKGLCC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(Br)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 222.02555

Experimental Properties

• Density: 1.318±0.06 g/cm3(Predicted)
• Boiling Point: 261.3±13.0 °C(Predicted)
• PSA: 37.3
• pka: 2.98±0.25(Predicted)